Cas no 1261444-84-1 (3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261444-84-1
• MF: C₁₃H₁₁F₃N₂O₂
• MW: 284.233853578568
• CID: 4929117
• Update Time: 2025-06-23

3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H11F3N2O2/c14-13(15,16)20-10-3-1-2-8(6-10)12-11(17)9(7-19)4-5-18-12/h1-6,19H,7,17H2
• InChI Key： QEJZKIMDTIMVDY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(=C(CO)C=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.7
• Topological Polar Surface Area: 68.4

Additional information on 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol

Introduction to 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261444-84-1)

3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1261444-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amino, methoxy, and phenyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The presence of a trifluoromethoxy group in the 3-position of the phenyl ring is a critical structural determinant that influences the compound's pharmacokinetic and pharmacodynamic profiles. Trifluoromethylation is a common chemical modification employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol, this substituent may play a pivotal role in modulating its interaction with enzymes and receptors, thereby affecting its overall biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies suggest that pyridine derivatives with similar structural motifs exhibit promising properties as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The combination of an amino group, a trifluoromethoxy-substituted phenyl ring, and a hydroxymethyl moiety in 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol positions it as a potential lead compound for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential role in modulating intracellular signaling pathways. Pyridine-based molecules are known to interact with various enzymes and receptors involved in critical biological processes. For instance, studies have shown that certain pyridine derivatives can inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The unique substitution pattern of 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol may confer selectivity for specific kinases, thereby reducing off-target effects and improving therapeutic efficacy.

The methanol group at the 4-position of the pyridine ring introduces polarity to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body. Optimization of this structural element is often necessary to achieve desired pharmacokinetic properties.

In vitro studies have begun to explore the biological activity of 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol. Initial results indicate that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, its interaction with other biological targets such as transcription factors and ion channels is under investigation. These findings underscore the importance of this compound as a starting point for developing novel therapeutic agents.

The synthesis of 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The introduction of fluorinated groups often presents challenges due to their reactivity and sensitivity to environmental conditions. However, recent innovations in synthetic chemistry have made it possible to incorporate trifluoromethyl groups into organic molecules with greater ease and precision.

The growing interest in fluorinated compounds stems from their favorable pharmacological properties. Fluoro-substituted molecules often exhibit enhanced binding affinity, improved metabolic stability, and increased bioavailability compared to their non-fluorinated counterparts. These attributes make them highly attractive for drug development purposes. The presence of a trifluoromethoxy group in 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol aligns with this trend, suggesting that it may possess similar advantages.

As research progresses, 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol is expected to play a significant role in preclinical studies aimed at identifying new therapeutic targets and evaluating drug candidates for various diseases. Its unique structural features make it a versatile scaffold for medicinal chemists seeking to develop innovative treatments for unmet medical needs.

The integration of high-throughput screening (HTS), fragment-based drug design (FBDD), and structure-based drug design (SBDD) approaches has accelerated the discovery process for novel bioactive compounds like 3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol. These methodologies allow researchers to rapidly assess large libraries of compounds for biological activity and optimize lead structures based on empirical data. The combination of computational tools with experimental validation has become indispensable in modern drug discovery pipelines.

In conclusion,3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261444-84-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition suggests potential applications in treating cancers and inflammatory diseases through modulation of key signaling pathways. Continued investigation into its biological activity will provide valuable insights into its therapeutic potential and guide future development efforts.